Cas no 312693-03-1 (Zinc,bromo(2-ethylhexyl)-)

• Product Name: Zinc,bromo(2-ethylhexyl)-
• CAS No: 312693-03-1
• MF: C₈H₁₇BrZn
• MW: 258.533578634262
• MDL: MFCD01311416
• CID: 300829
• PubChem ID: 24873207
• Update Time: 2025-06-25

Zinc,bromo(2-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(2-ethylhexyl)-
• 2-Ethylhexylzinc broMide
• bromozinc(1+),3-methanidylheptane
• 2-Ethylhexylzinc bromide 0.5 M in Tetrahydrofuran
• 2-Ethylhexylzinc bromide solution
• 2-Ethylhexylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 312693-03-1
• MFCD01311416
• AKOS015912894
• 2-Ethylhexylzinc bromide, 0.50 M in THF
• 2-Ethylhexylzinc bromide, 0.5M in THF

• MDL： MFCD01311416
• Inchi： 1S/C8H17.BrH.Zn/c1-4-6-7-8(3)5-2;;/h8H,3-7H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： SMAJHFPNMGKTEF-UHFFFAOYSA-M
• SMILES： Br[Zn+].C([CH2-])(CC)CCCC

Computed Properties

• Exact Mass: 255.98100
• Monoisotopic Mass: 255.98050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 48.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.964 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 4.01350
• Solubility: Not determined
• Color/Form: 0.5 M in THF
• Vapor Pressure: Not available

Zinc,bromo(2-ethylhexyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S23; S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38

Additional information on Zinc,bromo(2-ethylhexyl)-

Introduction to Zinc,bromo(2-ethylhexyl)- and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and various industrial applications. Among these, Zinc,bromo(2-ethylhexyl)- (CAS no. 312693-03-1) stands out as a compound of significant interest due to its unique chemical properties and versatile applications. This introduction delves into the compound's characteristics, its synthesis, and its emerging roles in contemporary research, particularly in the fields of medicinal chemistry and nanotechnology.

The molecular structure of Zinc,bromo(2-ethylhexyl)- consists of a zinc cation coordinated with a bromo-substituted 2-ethylhexyl ligand. This configuration imparts distinct physicochemical properties that make it valuable in various chemical processes. The zinc center, known for its ability to form stable complexes with organic molecules, enhances the compound's reactivity and stability. The 2-ethylhexyl group, on the other hand, contributes to its solubility in organic solvents, making it easier to incorporate into diverse chemical systems.

In recent years, Zinc,bromo(2-ethylhexyl)- has garnered attention for its potential applications in pharmaceutical research. Its ability to act as a ligand in coordination chemistry has been exploited to develop novel catalysts and intermediates for drug synthesis. For instance, studies have shown that this compound can facilitate the formation of complex organic molecules through cross-coupling reactions, which are fundamental in the synthesis of many modern pharmaceuticals.

One of the most promising areas of application for Zinc,bromo(2-ethylhexyl)- is in the development of targeted drug delivery systems. Researchers have leveraged its chemical properties to create nanoparticles that can encapsulate therapeutic agents and deliver them directly to affected tissues. This approach not only improves the efficacy of treatments but also reduces side effects by minimizing exposure to healthy cells. The compound's stability under various physiological conditions makes it an ideal candidate for such biomedical applications.

The synthesis of Zinc,bromo(2-ethylhexyl)- involves a series of well-defined chemical reactions that require precise control over reaction conditions. Typically, the process begins with the bromination of 2-ethylhexanol using a brominating agent in the presence of a catalytic amount of zinc. This step yields 2-bromo-2-ethylhexanol, which is then treated with a zinc salt to form the desired complex. The reaction conditions are carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical-grade applications.

Recent advancements in computational chemistry have further enhanced our understanding of Zinc,bromo(2-ethylhexyl)-'s behavior. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental work by predicting how the compound might behave in different environments, thereby accelerating the discovery process.

The compound's potential extends beyond pharmaceuticals into materials science. Its unique properties make it suitable for use as a precursor in the synthesis of advanced materials such as liquid crystals and conductive polymers. These materials find applications in electronic devices, optical displays, and even sustainable energy technologies. The ability of Zinc,bromo(2-ethylhexyl)- to form stable complexes with other molecules allows for the creation of hybrid materials with tailored properties.

In conclusion, Zinc,bromo(2-ethylhexyl)- (CAS no. 312693-03-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role in pharmaceutical research, particularly in drug delivery systems and catalysis, underscores its importance in modern chemical science. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.